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Introduction: A Versatile Heterocyclic Scaffold
2,6-Dichloro-3-hydroxyisonicotinaldehyde is a multifunctional pyridine derivative poised for

strategic elaboration in synthetic chemistry.[1] Its utility stems not from a single, predefined

reaction pathway, but from the orthogonal reactivity of its distinct functional groups: a

nucleophilically-receptive aldehyde, a phenolic hydroxyl group, and two chloro-substituents at

positions amenable to transition metal-catalyzed cross-coupling. This combination makes it a

valuable building block for generating libraries of complex molecules, particularly in the fields of

medicinal chemistry and materials science.

The electron-deficient nature of the pyridine ring, further accentuated by the two chlorine

atoms, governs the reactivity of each site. The C2 and C6 positions are prime targets for

palladium-catalyzed reactions, while the aldehyde at C4 offers a gateway for C-N and C-O

bond formation through reductive and oxidative processes. This guide provides detailed

protocols and the underlying scientific rationale for key catalytic transformations of this versatile

scaffold.
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2,6-Dichloro-3-hydroxyisonicotinaldehyde
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Simplified Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂

Ar-Pd(II)L₂-Cl

 Ar-Cl

Ar-R

Oxidative
Addition

Transmetalation

Ar-Pd(II)L₂-R

 R-B(OH)₂

Reductive
Elimination Ar-R

Ar-Cl

R-B(OH)₂ + Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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